N'-(1,3-benzodioxol-5-ylmethylene)-2-methyl-3-furohydrazide

• IUPAC Name: N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H12N2O4/c1-9-11(4-5-18-9)14(17)16-15-7-10-2-3-12-13(6-10)20-8-19-12/h2-7H,8H2,1H3,(H,16,17)/b15-7+
• InChI Key: FYKOPHGQFPBGGR-VIZOYTHASA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

N'-(1,3-benzodioxol-5-ylmethylene)-2-methyl-3-furohydrazide is a chemical compound that has attracted attention in various fields of research due to its unique chemical structure. This compound is part of a broader class of compounds known for their significant biological activities, which has led to extensive studies on their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of related compounds typically involves reactions that combine different chemical entities through processes such as condensation, cyclization, and halogenation. Techniques like refluxing in ethanol are common in the synthesis process, providing a pathway to create the desired molecular structure (Asegbeloyin et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by X-ray diffraction and spectral studies, revealing nonplanar molecules with significant intermolecular interactions such as hydrogen bonding, which contributes to their stability and biological activity (Babu et al., 2014).

Chemical Reactions and Properties

These compounds engage in various chemical reactions, leading to the formation of complexes with metals like Co(II), Ni(II), and Cu(II). These reactions are essential for understanding the compound's reactivity and potential for forming new compounds with varied biological activities (Asegbeloyin et al., 2014).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the compound's behavior in different environments and its formulation into usable chemical entities. These properties are typically analyzed using spectroscopic and thermal methods (Kumar et al., 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemicals, are integral for determining the compound's potential uses and safety. Studies often involve investigating the compound's interactions with different reagents and conditions to establish a comprehensive profile of its chemical behavior (Wang et al., 2014).

Scientific Research Applications

Antimicrobial and Anticancer Potentials

• Synthesis and Biological Evaluation: Compounds similar to N'-(1,3-benzodioxol-5-ylmethylene)-2-methyl-3-furohydrazide have been synthesized and evaluated for their antimicrobial and anticancer properties. For instance, derivatives like 3/4-bromo-N'-(substituted benzylidene/furan-2-ylmethylene/5-oxopentylidene/3- phenylallylidene)benzohydrazides showed significant antimicrobial and anticancer activities, with certain compounds being more potent than standard drugs (Pradeep Kumar et al., 2015).

Molecular Isomerization

• Organogel Properties: Derivatives of benzohydrazide exhibited properties like fluorescence intensity decrease, mechanical strength reduction, and gel morphology change upon irradiation, attributed to E-Z isomerization across the C=N bond, as studied through (1)H NMR spectroscopy (Sanjoy Mondal et al., 2015).

Complexation with Metal Ions

• Sensor Development: Research on the complexation of derivatives of N'-(1,3-benzodioxol-5-ylmethylene)-2-methyl-3-furohydrazide with metal ions, such as Ho3+, has been conducted. This complexation led to the development of highly selective sensors, useful for indirect determination of pharmaceutical compounds (M. Ganjali et al., 2009).

Corrosion Inhibition

• Inhibitory Effects on Steel: Some derivatives have been studied for their corrosion inhibition properties. For example, amino acid compounds derived from benzohydrazide have been investigated as corrosion inhibitors for steel in acidic solutions, showing effectiveness in protecting the metal surface (M. Yadav et al., 2015).

Future Directions

The future directions for research into “N’-(1,3-benzodioxol-5-ylmethylene)-2-methyl-3-furohydrazide” could include further investigation into its potential anticancer properties, as well as exploration of its synthesis and chemical reactions.